4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (4-tert-butylphenyl) 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C22H25NO3/c1-15-5-9-18(10-6-15)23-14-16(13-20(23)24)21(25)26-19-11-7-17(8-12-19)22(2,3)4/h5-12,16H,13-14H2,1-4H3
• InChI Key: BLBFNKHSCVAMNV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OC3=CC=C(C=C3)C(C)(C)C

Description

4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as TBOA, is a potent inhibitor of glutamate transporters. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate works by inhibiting glutamate transporters, which are responsible for removing excess glutamate from the synaptic cleft. Glutamate is a major excitatory neurotransmitter in the brain, and excess levels can lead to neuronal damage and cell death. By inhibiting glutamate transporters, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate increases the levels of glutamate in the synaptic cleft, leading to increased neuronal activity and potential therapeutic effects.
Biochemical and Physiological Effects:
4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to have various biochemical and physiological effects in animal models. In addition to reducing seizures and preventing neuronal death, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been shown to increase synaptic plasticity and improve learning and memory. 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been shown to modulate the release of various neurotransmitters, including dopamine and serotonin, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments, including its potency and specificity for glutamate transporters. However, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate also has some limitations, including its potential toxicity and non-specific effects on other neurotransmitter systems. Additionally, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate's effects may vary depending on the specific animal model and experimental conditions used.

Future Directions

There are several potential future directions for 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate research. One area of interest is the development of more specific and potent glutamate transporter inhibitors with fewer side effects. Additionally, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate's effects on other neurotransmitter systems, such as dopamine and serotonin, warrant further investigation. Finally, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate's potential therapeutic applications in other neurological disorders, such as Alzheimer's disease and Parkinson's disease, should be explored.

Synthesis Methods

4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate can be synthesized through a multistep process involving the reaction of tert-butylbenzene with 4-methylbenzaldehyde, followed by cyclization and esterification reactions. The resulting compound is then purified through column chromatography to obtain pure 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate.

Scientific Research Applications

4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential therapeutic applications in various neurological disorders. In epilepsy, 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to reduce seizures in animal models by inhibiting glutamate transporters, which are responsible for regulating the levels of glutamate in the brain. 4-Tert-butylphenyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has also been shown to have neuroprotective effects in stroke models by reducing glutamate toxicity and preventing neuronal death.